Methyl 6-bromo-3-cyano-2-methylbenzoate
Overview
Description
Methyl 6-bromo-3-cyano-2-methylbenzoate (MBB) is an organic compound used in a variety of scientific research applications. It is a derivative of benzoic acid and is commonly used in a variety of laboratory experiments. The compound has a number of biochemical and physiological effects and is useful in a wide range of laboratory experiments.
Scientific Research Applications
Methyl 6-bromo-3-cyano-2-methylbenzoate has a number of scientific research applications. It is used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It is also used in the synthesis of polymers and can be used as a catalyst in organic reactions. Additionally, it is used in the synthesis of a variety of other organic compounds, such as esters, amides, and amines.
Mechanism of Action
Methyl 6-bromo-3-cyano-2-methylbenzoate is a potent inhibitor of enzymes involved in the metabolism of fatty acids. It binds to the active site of the enzyme and prevents the enzyme from catalyzing the reaction. This inhibition of enzyme activity has a number of biochemical and physiological effects.
Biochemical and Physiological Effects
Methyl 6-bromo-3-cyano-2-methylbenzoate has a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in fatty acid metabolism, resulting in decreased fatty acid oxidation and increased fat storage. Additionally, it has been shown to inhibit the activity of enzymes involved in the synthesis of cholesterol and triglycerides, resulting in reduced levels of these lipids in the body.
Advantages and Limitations for Lab Experiments
The use of Methyl 6-bromo-3-cyano-2-methylbenzoate in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and it is easily synthesized in the laboratory. Additionally, it is a potent inhibitor of enzymes, making it useful for a variety of biochemical and physiological experiments. However, there are some limitations to its use. It is a relatively unstable compound, and it can be easily degraded by light and oxygen. Additionally, it is a potent inhibitor of enzymes, which can make it difficult to study the effects of specific enzymes on biochemical and physiological processes.
Future Directions
There are a number of future directions for the use of Methyl 6-bromo-3-cyano-2-methylbenzoate in laboratory experiments. It could be used in the synthesis of novel compounds for pharmaceutical and agricultural applications. Additionally, it could be used in the development of new catalysts for organic reactions. Furthermore, it could be used in the study of the mechanisms of action of enzymes involved in fatty acid metabolism, cholesterol and triglyceride synthesis, and other biochemical and physiological processes. Finally, it could be used in the development of new inhibitors of enzymes involved in fatty acid metabolism and other biochemical and physiological processes.
properties
IUPAC Name |
methyl 6-bromo-3-cyano-2-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2/c1-6-7(5-12)3-4-8(11)9(6)10(13)14-2/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEDYVAIZYHBQPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C(=O)OC)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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